![molecular formula C19H17NO3 B177920 benzyl 4-oxo-2-phenyl-3,4-dihydropyridine-1(2H)-carboxylate CAS No. 126378-73-2](/img/structure/B177920.png)
benzyl 4-oxo-2-phenyl-3,4-dihydropyridine-1(2H)-carboxylate
Overview
Description
Benzyl 4-oxo-2-phenyl-3,4-dihydropyridine-1(2H)-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. In
Scientific Research Applications
Potential Calcium-Channel Antagonist Activity
Benzyl 4-oxo-2-phenyl-3,4-dihydropyridine-1(2H)-carboxylate belongs to a class of 1,4-dihydropyridines, some of which display calcium modulatory properties. These compounds have been studied for their potential as calcium-channel antagonists, which is a significant area in cardiovascular pharmacology. For example, the structural analysis of related compounds revealed properties like planar oxocyclopentene rings and significant intermolecular interactions, contributing to their biological activity (Linden et al., 2011).
Antimicrobial Potential
The compound has been explored for its antimicrobial properties. A study synthesized novel compounds related to this compound and tested them against various strains of bacteria and fungi. Some derivatives exhibited significant antimicrobial activity, highlighting the compound's potential in developing new antimicrobial agents (Desai et al., 2017).
Role in A3 Adenosine Receptor Antagonism
Another area of interest is the compound's role in antagonizing A3 adenosine receptors. Studies involving derivatives of this compound showed selective antagonism at human A3 adenosine receptors, which could have implications in treating various diseases, including cancer and inflammatory disorders (Jiang et al., 1997).
Potential in Liquid Crystalline Materials
The compound has also been used in synthesizing new luminescent liquid crystalline materials. These materials, with their unique photophysical properties, can be used in various applications, including displays and sensors (A. N. & Adhikari, 2014).
Applications in Antitumor and Antihypertensive Agents
Furthermore, the compound and its derivatives have been utilized in synthesizing potential antitumor and antihypertensive agents. These studies involve creating biologically active molecules that could be effective in managing hypertension and cancer with reduced toxicity (Latli et al., 2017), (Rana et al., 2004).
properties
IUPAC Name |
benzyl 4-oxo-2-phenyl-2,3-dihydropyridine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO3/c21-17-11-12-20(18(13-17)16-9-5-2-6-10-16)19(22)23-14-15-7-3-1-4-8-15/h1-12,18H,13-14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTXHSSNSXZBPKU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N(C=CC1=O)C(=O)OCC2=CC=CC=C2)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60437651 | |
Record name | Benzyl 4-oxo-2-phenyl-3,4-dihydropyridine-1(2H)-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60437651 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
126378-73-2 | |
Record name | Benzyl 4-oxo-2-phenyl-3,4-dihydropyridine-1(2H)-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60437651 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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